Cas no 2490344-82-4 ((R)-1-(4-Ethynylphenyl)ethan-1-amine hydrochloride)

(R)-1-(4-Ethynylphenyl)ethan-1-amine hydrochloride is a chiral amine derivative featuring an ethynyl-substituted aromatic ring. Its structural characteristics, including the rigid alkyne group and stereogenic center, make it a valuable intermediate in asymmetric synthesis and pharmaceutical research. The hydrochloride salt enhances stability and solubility, facilitating handling and purification. This compound is particularly useful in the development of optically active molecules, such as ligands for catalysis or bioactive compounds in medicinal chemistry. Its high purity and well-defined stereochemistry ensure reproducibility in synthetic applications. The ethynyl group also offers versatility for further functionalization via click chemistry or cross-coupling reactions.
(R)-1-(4-Ethynylphenyl)ethan-1-amine hydrochloride structure
2490344-82-4 structure
Product Name:(R)-1-(4-Ethynylphenyl)ethan-1-amine hydrochloride
CAS No:2490344-82-4
MF:C10H12ClN
MW:181.661981582642
CID:6108752
PubChem ID:155821918
Update Time:2025-06-15

(R)-1-(4-Ethynylphenyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (R)-1-(4-Ethynylphenyl)ethan-1-amine hydrochloride
    • 2490344-82-4
    • (1R)-1-(4-ethynylphenyl)ethan-1-amine hydrochloride
    • EN300-27118136
    • (1R)-1-(4-Ethynylphenyl)ethanamine;hydrochloride
    • Inchi: 1S/C10H11N.ClH/c1-3-9-4-6-10(7-5-9)8(2)11;/h1,4-8H,11H2,2H3;1H/t8-;/m1./s1
    • InChI Key: HJJCZSWUXRXGGG-DDWIOCJRSA-N
    • SMILES: Cl.N[C@H](C)C1C=CC(C#C)=CC=1

Computed Properties

  • Exact Mass: 181.0658271g/mol
  • Monoisotopic Mass: 181.0658271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 157
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

(R)-1-(4-Ethynylphenyl)ethan-1-amine hydrochloride Pricemore >>

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Additional information on (R)-1-(4-Ethynylphenyl)ethan-1-amine hydrochloride

Comprehensive Overview of (R)-1-(4-Ethynylphenyl)ethan-1-amine hydrochloride (CAS No. 2490344-82-4)

(R)-1-(4-Ethynylphenyl)ethan-1-amine hydrochloride (CAS No. 2490344-82-4) is a chiral amine derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its ethynylphenyl moiety and hydrochloride salt form, has garnered attention for its unique structural properties and applications in drug discovery. Researchers are increasingly exploring its role in the synthesis of enantioselective catalysts and bioactive molecules, making it a subject of interest in modern organic chemistry.

The compound's CAS number 2490344-82-4 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory frameworks. Its (R)-enantiomer configuration is particularly valuable for studies involving stereoselective synthesis, a hot topic in the development of chiral drugs. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such specialized building blocks, as they enable the creation of targeted therapeutics with reduced side effects.

One of the most searched questions related to (R)-1-(4-Ethynylphenyl)ethan-1-amine hydrochloride revolves around its solubility and stability under various conditions. Studies indicate that the hydrochloride salt form enhances its water solubility, making it suitable for in vitro assays and biological testing. This property aligns with the growing demand for highly soluble intermediates in drug formulation, a key focus area for pharmaceutical companies.

In the context of green chemistry, researchers are investigating sustainable synthesis routes for CAS No. 2490344-82-4. The compound's ethynyl group offers opportunities for click chemistry applications, a technique widely adopted in bioconjugation and material science. This versatility has led to its inclusion in studies on targeted drug delivery systems and diagnostic probes, addressing current challenges in personalized medicine.

Another trending topic linked to this compound is its potential role in central nervous system (CNS) drug development. The amine functionality and aromatic core of (R)-1-(4-Ethynylphenyl)ethan-1-amine hydrochloride resemble structural motifs found in neuromodulators, sparking interest in its use for neurodegenerative disease research. This aligns with the surge in public interest around brain health supplements and cognitive enhancers.

From a technical perspective, the compound's chiral purity is frequently discussed in analytical chemistry forums. Advanced techniques like HPLC and chiral chromatography are employed to verify the enantiomeric excess of CAS No. 2490344-82-4, ensuring its suitability for asymmetric synthesis applications. This quality control aspect is critical for researchers working on FDA-approved drug candidates and GMP-compliant processes.

The growing interest in precision medicine has further elevated the relevance of (R)-1-(4-Ethynylphenyl)ethan-1-amine hydrochloride. Its structural features make it a potential candidate for developing patient-specific therapies, particularly in oncology and metabolic disorders. This connection to personalized healthcare solutions has increased its visibility in both academic literature and industry patent filings.

Storage and handling recommendations for CAS No. 2490344-82-4 are another common search query. While the compound is stable under standard laboratory conditions, experts recommend protection from moisture and prolonged exposure to light to maintain its chemical integrity. These precautions are particularly important for researchers conducting long-term stability studies or scale-up experiments.

In summary, (R)-1-(4-Ethynylphenyl)ethan-1-amine hydrochloride represents a versatile chiral building block with broad applications in medicinal chemistry and material science. Its unique combination of ethynyl functionality, chiral center, and salt form properties positions it as a valuable tool for researchers addressing contemporary challenges in drug discovery and biomolecular engineering.

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